molecular formula C12H12N2O2S B8323587 8-acetyl-3-methyl-2-(methylthio)quinazolin-4(3H)-one

8-acetyl-3-methyl-2-(methylthio)quinazolin-4(3H)-one

Cat. No.: B8323587
M. Wt: 248.30 g/mol
InChI Key: BQQCZYHNJLLQKC-UHFFFAOYSA-N
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Description

8-acetyl-3-methyl-2-(methylthio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C12H12N2O2S and its molecular weight is 248.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O2S

Molecular Weight

248.30 g/mol

IUPAC Name

8-acetyl-3-methyl-2-methylsulfanylquinazolin-4-one

InChI

InChI=1S/C12H12N2O2S/c1-7(15)8-5-4-6-9-10(8)13-12(17-3)14(2)11(9)16/h4-6H,1-3H3

InChI Key

BQQCZYHNJLLQKC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CC2=C1N=C(N(C2=O)C)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 8-bromo-3-methyl-2-(methylthio)quinazolin-4(3H)-one (500 mg, 1.753 mmol), tributyl(1-ethoxyvinyl)stannane (Synthonix, Wake Forest, N.C.; 0.652 mL, 1.929 mmol), and Pd(PPh3)4 (81 mg, 0.070 mmol) in toluene (9.0 mL) was stirred under argon at 100° C. for 19 h, then at 110° C. for 1 d. The reaction was cooled to 25° C. and concentrated onto silica gel. Chromatographic purification (silica gel, 0-50% EtOAc/Hexanes) furnished 8-acetyl-3-methyl-2-(methylthio)quinazolin-4(3H)-one (128.7 mg, 0.518 mmol, 30% yield) as a white solid: m/z (ESI, +ve) 249.2 (M+H)+. 8-(1-ethoxyvinyl)-3-methyl-2-(methylthio)quinazolin-4(3H)-one (35.5 mg, 0.128 mmol, 7% yield) as a colorless oil: m/z (ESI, +ve) 277.1 (M+H)+.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0.652 mL
Type
reactant
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
81 mg
Type
catalyst
Reaction Step One

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